![molecular formula C13H15N3O5 B2861222 1-[3-(Aminocarbonyl)-4-nitrophenyl]-4-piperidinecarboxylic acid CAS No. 439095-54-2](/img/structure/B2861222.png)
1-[3-(Aminocarbonyl)-4-nitrophenyl]-4-piperidinecarboxylic acid
Description
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research, which involves the large-scale study of proteins, particularly their structures and functions. It’s used for the identification and quantification of proteins, understanding their interactions, and determining their functional networks within cells .
Drug Development
Due to its structural characteristics, this acid could be a precursor in the synthesis of potential pharmacological agents. Its piperidine ring, a common motif in many pharmaceuticals, may be useful in developing new drugs with improved efficacy and safety profiles .
Biochemical Research
Researchers use this compound in biochemical studies to explore the metabolic pathways involving nitrophenyl or piperidine derivatives. It can help in understanding the biochemical processes and the development of therapeutic strategies for diseases where these pathways are altered .
Chemical Synthesis
In synthetic chemistry, this compound serves as a building block for the creation of complex molecules. Its reactive groups allow for various chemical transformations, making it a versatile reagent in organic synthesis .
Analytical Chemistry
Analytical chemists may employ this compound as a standard or reagent in chromatographic methods to separate and identify compounds within a mixture. Its unique chemical properties can aid in the development of new analytical techniques .
Material Science
The compound’s molecular structure could be key in designing novel materials with specific properties. For example, incorporating it into polymers might result in materials with unique mechanical or chemical properties suitable for specialized applications .
Biopharma Production
In the biopharmaceutical industry, this acid might be used in the production of therapeutic proteins. Its role could be in the optimization of culture media or as a stabilizer during the formulation of protein drugs .
Safety and Environmental Studies
The compound’s safety profile and environmental impact are also areas of research. Studies might focus on its toxicity, biodegradability, and potential effects on ecosystems to ensure safe handling and disposal .
properties
IUPAC Name |
1-(3-carbamoyl-4-nitrophenyl)piperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O5/c14-12(17)10-7-9(1-2-11(10)16(20)21)15-5-3-8(4-6-15)13(18)19/h1-2,7-8H,3-6H2,(H2,14,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYKXNPMCXVIDMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2=CC(=C(C=C2)[N+](=O)[O-])C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(Aminocarbonyl)-4-nitrophenyl]-4-piperidinecarboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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